Cas no 156694-04-1 (5-Bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 156694-04-1
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• MDL: MFCD16040148
• CID: 5019394
• Update Time: 2023-08-25

5-Bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline
• 5-Bromo-1,2,3,4-tetrahydro-8-nitroisoquinoline
• 5-Bromo-8-nitro-1,2,3,4-tetrahydro-isoquinoline
• NE39155
• Z992717208
• 5-Bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD16040148
• Inchi： 1S/C9H9BrN2O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-2,11H,3-5H2
• InChI Key： WCDWDZBUTSPUKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CNCCC=21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8